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Compound of Interest

Compound Name: Lansoprazole Sulfone

Cat. No.: B1674484 Get Quote

The safe and compliant disposal of Lansoprazole Sulfone, a metabolite of the proton pump

inhibitor Lansoprazole, is a critical aspect of laboratory safety and environmental responsibility.

Adherence to proper disposal procedures minimizes risks to personnel and the environment.

This guide provides essential safety information and a step-by-step operational plan for the

disposal of Lansoprazole Sulfone in a research setting.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to be aware of the hazards associated

with Lansoprazole Sulfone. This compound is classified as harmful if swallowed and can

cause skin and serious eye irritation.[1][2][3] Appropriate personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat, should be worn at all times when handling this

chemical.[3][4] Work should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of dust or aerosols.[1][3]

Hazard Profile of Lansoprazole Sulfone
For quick reference, the key hazard information for Lansoprazole Sulfone is summarized in

the table below.
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Hazard Classification GHS Hazard Statement
Precautionary Statement
References

Acute toxicity, oral H302: Harmful if swallowed
P264, P270, P301+P317,

P330, P501[2]

Skin irritation H315: Causes skin irritation
P264, P280, P302+P352,

P332+P313, P362+P364

Eye irritation
H319: Causes serious eye

irritation

P264, P280,

P305+P351+P338,

P337+P313

Specific target organ toxicity

(single exposure)

H335: May cause respiratory

irritation

P261, P271, P304+P340,

P312, P403+P233, P405

This data is compiled from safety data sheets for Lansoprazole Sulfone and related

compounds.[1][2][3] Always refer to the specific Safety Data Sheet (SDS) for the product in

use.

Step-by-Step Disposal Protocol
The disposal of Lansoprazole Sulfone must comply with federal, state, and local regulations

for hazardous waste.[5][6][7] The following protocol outlines a general procedure for its

disposal. It is crucial to consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance and requirements.

Waste Identification and Segregation:

Identify all waste containing Lansoprazole Sulfone, including pure compound,

contaminated labware (e.g., vials, spatulas, pipette tips), and contaminated PPE.

Segregate Lansoprazole Sulfone waste from other waste streams. Do not mix it with

non-hazardous trash or other chemical waste unless explicitly permitted by your EHS

department.

Waste Collection and Containerization:
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Collect solid Lansoprazole Sulfone waste in a designated, leak-proof, and sealable

container. The container must be compatible with the chemical.[8]

For solutions containing Lansoprazole Sulfone, use a designated, sealed, and leak-proof

liquid waste container.

Ensure the container is clearly labeled as "Hazardous Waste" and includes the full

chemical name ("Lansoprazole Sulfone"), the concentration (if in solution), and the date

of accumulation.[8]

Storage of Chemical Waste:

Store the hazardous waste container in a designated satellite accumulation area (SAA)

that is under the control of the laboratory personnel.[8]

The storage area should be secure, well-ventilated, and away from incompatible materials.

[9]

Arranging for Disposal:

Once the waste container is full or has reached the accumulation time limit set by your

institution and local regulations, contact your EHS department to arrange for a hazardous

waste pickup.[8]

Do not attempt to dispose of Lansoprazole Sulfone down the drain or in the regular

trash.[5][7] Improper disposal can lead to environmental contamination and regulatory

violations.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Lansoprazole Sulfone waste.
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Lansoprazole Sulfone Waste Generated Determine Waste Type

Solid Waste (Pure compound, contaminated labware, PPE)Solid

Liquid Waste (Solutions containing Lansoprazole Sulfone)

Liquid

Collect in a labeled, sealed, compatible solid waste container

Collect in a labeled, sealed, compatible liquid waste container

Store in designated Satellite Accumulation Area Contact EHS for Hazardous Waste Pickup Compliant Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674484?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

